(RS)-2,2-difluoro-3-hydroxy-3-(2-methylphenyl)propanoic acid

• CAS RN: 170282-95-8
• Molecular Formula: C10H10F2O3
• Molecular Weight: 216.18 g/mol
• IUPAC Name: 2,2-difluoro-3-hydroxy-3-(2-methylphenyl)propanoic acid
• InChI: InChI=1S/C10H10F2O3/c1-6-4-2-3-5-7(6)8(13)10(11,12)9(14)15/h2-5,8,13H,1H3,(H,14,15)
• InChI Key: KIIZWDRYKBIZJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(C(C(=O)O)(F)F)O

Description

(RS)-2,2-difluoro-3-hydroxy-3-(2-methylphenyl)propanoic acid is a useful research compound. Its molecular formula is C10H10F2O3 and its molecular weight is 216.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl bromodifluoroacetate (5.6 g) and 2-methylbenzaldehyde (3 g) in THF (25 mL) is added dropwise to a refluxing suspension of activated zinc dust (2.1 g) in THF (25 mL) and refluxing continued for a further 4 hours. The reaction is allowed to cool to ambient temperature, filtered through hyflo and concentrated in vacuo to give a yellow solid. The solid is taken up in ethyl acetate (50 mL) and washed with brine which leads to the formation of a white precipitate which is filtered off then partitioned between ethyl acetate (50 mL) and 1 N HCl (50 mL). The organic phase is washed with water, dried over magnesium sulphate, filtered and concentrated in vacuo to give (RS)-2,2-difluoro-3-hydroxy-3-(2-methylphenyl)propanoic acid as a yellow solid (2.4 g)